Cas no 329204-45-7 (2-(cyclopropylethynyl)thiazole)

• Product Name: 2-(cyclopropylethynyl)thiazole
• CAS No: 329204-45-7
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 1057577
• PubChem ID: 11804930
• Update Time: 2025-06-27

2-(cyclopropylethynyl)thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(cyclopropylethynyl)- (9CI)
• 2-(cyclopropylethynyl)thiazole
• 329204-45-7
• F2167-2862
• SCHEMBL7385448
• AKOS026718989

• Inchi： 1S/C8H7NS/c1-2-7(1)3-4-8-9-5-6-10-8/h5-7H,1-2H2
• InChI Key： RDSPNCMNMFWDLQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C#CC1CC1

Computed Properties

• Exact Mass: 149.02992040g/mol
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-(cyclopropylethynyl)thiazole

Introduction to 2-(cyclopropylethynyl)thiazole (CAS No: 329204-45-7)

2-(cyclopropylethynyl)thiazole, identified by the Chemical Abstracts Service Number (CAS No) 329204-45-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural motif of 2-(cyclopropylethynyl)thiazole incorporates both cyclopropyl and ethynyl substituents, which are strategically positioned to modulate its chemical reactivity and pharmacological properties.

The cyclopropylethynyl moiety in the molecular structure of this compound introduces a high degree of steric hindrance, which can influence both its metabolic stability and binding affinity to biological targets. This feature makes it particularly interesting for the design of enzyme inhibitors or receptor modulators. Additionally, the thiazole ring itself is a well-documented pharmacophore, present in numerous approved drugs and clinical candidates, owing to its ability to interact with various biological systems. The combination of these structural elements in 2-(cyclopropylethynyl)thiazole suggests potential applications in addressing complex diseases by targeting multiple pathways simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(cyclopropylethynyl)thiazole with high precision. Studies indicate that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in inflammation, cancer, and neurodegenerative disorders. For instance, preliminary docking studies have suggested that it could interact with the active sites of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), enzymes central to the inflammatory response. Furthermore, its structural framework may allow for selective binding to specific protein targets, minimizing off-target effects—a critical consideration in modern drug design.

The synthesis of 2-(cyclopropylethynyl)thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include the introduction of the cyclopropyl group via ring-closing metathesis or cross-coupling reactions, followed by functionalization at the ethynyl position. Advances in catalytic systems have improved the efficiency of these transformations, making it feasible to produce this compound on a scalable basis. Moreover, green chemistry principles have been increasingly applied to these synthetic routes, reducing waste and improving sustainability—a trend that aligns with global efforts toward environmentally responsible pharmaceutical manufacturing.

In vitro pharmacological investigations have begun to uncover the therapeutic potential of 2-(cyclopropylethynyl)thiazole. Notably, preclinical studies suggest that it may possess anti-proliferative effects against certain cancer cell lines by disrupting critical signaling cascades. The presence of both electron-withdrawing and electron-donating groups within its structure allows for fine-tuning of its pharmacokinetic profile, including solubility and bioavailability. These attributes are essential for developing an effective drug candidate that can be efficiently absorbed and distributed throughout the body.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. Beyond their structural versatility, these compounds often exhibit favorable interactions with biological systems due to their ability to mimic natural heterocycles found in biomolecules. The incorporation of functional groups such as alkynes enhances their reactivity, enabling further derivatization into more complex molecules with tailored properties. This adaptability has made thiazole-based compounds valuable scaffolds for drug discovery campaigns targeting a wide range of diseases.

As research continues to evolve, interdisciplinary approaches combining organic synthesis, medicinal chemistry, and bioinformatics are accelerating the discovery pipeline for novel therapeutics like 2-(cyclopropylethynyl)thiazole. High-throughput screening technologies allow for rapid evaluation of large libraries of compounds for biological activity, while machine learning models predict promising candidates based on structural features alone. Such innovations are transforming how new drugs are developed, reducing time-to-market while improving success rates.

The potential applications of 2-(cyclopropylethynyl)thiazole extend beyond traditional therapeutic areas into emerging fields such as regenerative medicine and precision health. Its unique structural properties may enable it to modulate epigenetic processes or interact with non-protein targets like nucleic acids or lipids—a frontier that remains largely unexplored but holds promise for next-generation interventions. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into clinical reality.

Regulatory considerations play a vital role in advancing compounds like 2-(cyclopropylethynyl)thiazole through preclinical development stages toward human trials. Compliance with Good Manufacturing Practices (GMP) ensures consistency in production quality while toxicological assessments provide essential safety data before administration in patients. Regulatory agencies worldwide continue to refine guidelines for novel chemical entities like this one—balancing innovation with patient protection—a dynamic process that requires continuous dialogue between researchers and policymakers.

The future direction for research on 2-(cyclopropylethynyl)thiazole lies in expanding its chemical space through diversification strategies such as halogenation or heterocycle fusion reactions—modifications known to enhance bioactivity profiles significantly when applied judiciously during optimization cycles. Furthermore exploring its role as a prodrug—a precursor converted into an active form within biological systems—could unlock additional therapeutic benefits while addressing challenges related solubility or metabolic stability inherent single-agent approaches might face alone